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To the valued researchers, scientists, and drug development professionals,

This guide provides a comprehensive overview of the role of 17(3-Hydroxysteroid
Dehydrogenase 13 (HSD17B13) in hepatic lipogenesis. Our extensive search for the specific
inhibitor "Hsd17B13-IN-78" did not yield any publicly available data or scientific literature.
Therefore, this document will focus on the broader, yet critical, understanding of HSD17B13 as
a therapeutic target in liver disease, including its mechanism of action, regulation, and the
effects of its inhibition, drawing upon data from preclinical and genetic studies.

Introduction to HSD17B13

17p3-Hydroxysteroid Dehydrogenase 13 is a liver-specific, lipid droplet-associated enzyme that
has garnered significant attention as a key player in the pathogenesis of non-alcoholic fatty
liver disease (NAFLD) and its progressive form, non-alcoholic steatohepatitis (NASH).[1][2][3]
HSD17B13 expression is notably upregulated in the livers of patients with NAFLD.[1][4]
Genetic studies have identified a loss-of-function variant of the HSD17B13 gene (rs72613567)
that is associated with a reduced risk of developing chronic liver diseases, including NAFLD,
NASH, and alcohol-related liver disease.[5][6][7] This protective effect has positioned
HSD17B13 as a promising therapeutic target for the treatment of fatty liver diseases.

HSD17B13 and Hepatic Lipogenesis: A Complex
Relationship
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The precise enzymatic function of HSD17B13 and its direct substrates are still under active
investigation. However, its association with lipid droplets and its regulation by key lipogenic
transcription factors strongly suggest its involvement in hepatic lipid metabolism.

Overexpression of HSD17B13 in mouse models has been shown to increase hepatic lipid
accumulation, suggesting a role in promoting lipogenesis.[8] Conversely, knockdown of
Hsd17b13 in obese mice has been demonstrated to alleviate hepatic steatosis.[9]

Regulation by SREBP-1c and LXR«

The expression of HSD17B13 is transcriptionally regulated by the master regulators of hepatic
lipogenesis, Sterol Regulatory Element-Binding Protein-1c (SREBP-1c) and Liver X Receptor a
(LXR0).[5][10] LXRa activation induces the expression of SREBP-1c, which in turn binds to the
promoter of the HSD17B13 gene, driving its transcription.[10] This places HSD17B13
downstream of a central lipogenic signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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